N-(5-(4-methylbenzyl)-1,3,4-oxadiazol-2-yl)-1-(thiophen-2-ylsulfonyl)piperidine-3-carboxamide

• IUPAC Name: N-[5-[(4-methylphenyl)methyl]-1,3,4-oxadiazol-2-yl]-1-thiophen-2-ylsulfonylpiperidine-3-carboxamide
• InChI: InChI=1S/C20H22N4O4S2/c1-14-6-8-15(9-7-14)12-17-22-23-20(28-17)21-19(25)16-4-2-10-24(13-16)30(26,27)18-5-3-11-29-18/h3,5-9,11,16H,2,4,10,12-13H2,1H3,(H,21,23,25)
• InChI Key: YLEZOKKDACQIRT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CC2=NN=C(O2)NC(=O)C3CCCN(C3)S(=O)(=O)C4=CC=CS4
• Molecular Formula: C20H22N4O4S2
• Molecular Weight: 446.5 g/mol

Description

N-(5-(4-methylbenzyl)-1,3,4-oxadiazol-2-yl)-1-(thiophen-2-ylsulfonyl)piperidine-3-carboxamide is a useful research compound. Its molecular formula is C20H22N4O4S2 and its molecular weight is 446.54. The purity is usually 95%.
BenchChem offers high-quality N-(5-(4-methylbenzyl)-1,3,4-oxadiazol-2-yl)-1-(thiophen-2-ylsulfonyl)piperidine-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(5-(4-methylbenzyl)-1,3,4-oxadiazol-2-yl)-1-(thiophen-2-ylsulfonyl)piperidine-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Disposition and Metabolism of Novel Compounds

The study of novel compounds often includes understanding their disposition and metabolism within the human body. For instance, "Disposition and Metabolism of [14C]SB-649868, an Orexin 1 and 2 Receptor Antagonist, in Humans" by Renzulli et al. (2011) investigated a compound developed for insomnia treatment, focusing on its elimination and metabolic pathways. This research highlighted the importance of analyzing how novel therapeutic agents are processed and eliminated, contributing to safety and efficacy evaluations (Renzulli et al., 2011).

Preclinical Pharmacology and Pharmacokinetics

"Preclinical pharmacology and pharmacokinetics of CERC‐301, a GluN2B‐selective N‐methyl‐D‐aspartate receptor antagonist" by Garner et al. (2015) explored the properties of CERC‐301 to guide dose selection in clinical trials. This study exemplifies how preclinical data on pharmacodynamics and pharmacokinetics are crucial for advancing novel treatments from the laboratory to clinical settings (Garner et al., 2015).

Environmental and Health Monitoring

Research into environmental and health impacts of chemical compounds is vital. For example, "Human biomonitoring in urine samples from the Environmental Specimen Bank reveals a decreasing trend over time in the exposure to the fragrance chemical lysmeral from 2000 to 2018" by Scherer et al. (2020) demonstrates the role of biomonitoring in assessing human exposure to chemicals and the effectiveness of regulatory measures (Scherer et al., 2020).

Toxicology and Safety Studies

Toxicological assessments are essential for understanding the safety profile of new compounds. The study "Tissue distribution of loperamide and N-desmethylloperamide following a fatal overdose" by Sklerov et al. (2005) provides insights into the toxicology of substances, emphasizing the importance of detecting and quantifying compounds in biological specimens for forensic and safety evaluations (Sklerov et al., 2005).